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Compound of Interest

Compound Name: 2-Methyl-5,5-diphenyloxane

Cat. No.: B15161108 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document serves as a guide to the physical properties of the novel compound 2-
Methyl-5,5-diphenyloxane. As of the date of this publication, there is no publicly available

experimental data for the physicochemical properties of this specific molecule. This guide

outlines the general experimental protocols that would be utilized to determine these essential

characteristics and presents a standard workflow for the characterization of a new chemical

entity.

Introduction
2-Methyl-5,5-diphenyloxane is a heterocyclic compound with a tetrahydropyran (oxane) core,

substituted with a methyl group at the 2-position and two phenyl groups at the 5-position. Its

structure suggests potential applications in medicinal chemistry and materials science,

necessitating a thorough understanding of its physical properties. These properties are critical

for predicting its behavior in various systems, including its solubility, absorption, and stability,

which are key parameters in drug development and chemical synthesis.

Physical Properties
The experimental determination of the physical properties of 2-Methyl-5,5-diphenyloxane has

not yet been reported in the scientific literature. The following table lists the key physical

properties that require experimental characterization.
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Property Value Units

Molecular Formula C₁₈H₂₀O -

Molecular Weight 252.35 g/mol

Melting Point To be determined °C

Boiling Point To be determined °C

Density To be determined g/cm³

Aqueous Solubility To be determined mg/L

LogP (Octanol-Water) To be determined -

pKa To be determined -

General Experimental Protocols
The following sections detail the standard methodologies for determining the fundamental

physical properties of a novel solid organic compound like 2-Methyl-5,5-diphenyloxane.

The melting point is a crucial indicator of a compound's purity.[1] A sharp melting range typically

signifies a pure substance, whereas a broad and depressed range suggests the presence of

impurities.[1] The capillary method is most commonly employed for this determination.[2]

Protocol:

Sample Preparation: A small amount of the dry, powdered 2-Methyl-5,5-diphenyloxane is

packed into a capillary tube to a height of 2-3 mm.[3]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a calibrated thermometer or digital temperature sensor.[1][4]

Measurement:

A preliminary rapid heating run (10-20 °C/minute) can be performed to determine an

approximate melting range.[4]
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For an accurate measurement, a second sample is heated slowly, at a rate of 1-2 °C per

minute, starting from a temperature about 15-20 °C below the approximate melting point.

[3]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting, and the temperature at which the entire sample becomes a clear liquid is

the completion of melting. This range is reported as the melting point.[5]

For a non-volatile solid, boiling point determination would follow a preliminary distillation or be

measured under reduced pressure. A common micro-method is the Thiele tube technique.[6]

Protocol:

Sample Preparation: A small amount of the liquid compound (if it can be melted without

decomposition) is placed in a small test tube (Durham tube). An inverted capillary tube,

sealed at one end, is placed inside the test tube.[6]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing mineral oil, ensuring the sample is level with the thermometer bulb.[6]

Measurement: The Thiele tube is heated gently at the side arm.[7] As the temperature rises,

air trapped in the capillary tube will bubble out. Heating is continued until a steady stream of

bubbles emerges.[6]

Data Recording: The heat source is then removed. The boiling point is the temperature at

which the bubbling stops and the liquid is drawn back into the capillary tube.[7] This

temperature corresponds to the point where the vapor pressure of the substance equals the

atmospheric pressure.[7]

The shake-flask method is the gold standard for determining equilibrium solubility.[8]

Protocol:

Sample Preparation: An excess amount of solid 2-Methyl-5,5-diphenyloxane is added to a

known volume of distilled water in a sealed flask.[8]
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Equilibration: The flask is agitated in a constant temperature water bath (e.g., 25 °C or 37

°C) for a prolonged period (typically 24-72 hours) to ensure equilibrium is reached.[8][9]

Phase Separation: After equilibration, the suspension is allowed to stand, and the

undissolved solid is separated from the aqueous solution by centrifugation or filtration.[8]

Analysis: The concentration of 2-Methyl-5,5-diphenyloxane in the clear supernatant or

filtrate is determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis Spectroscopy.

Calculation: The solubility is expressed as the mass of the compound dissolved per unit

volume of the solvent (e.g., in mg/L or mol/L).

Workflow for Novel Compound Characterization
The determination of physical properties is a key part of the broader workflow for characterizing

a new chemical entity. This process ensures the compound's identity, purity, and structure are

confirmed before further investigation.
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Synthesis & Purification

Structural & Physical Characterization

Further Evaluation
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Purification
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Spectroscopic Analysis
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Purity Assessment
(e.g., HPLC, Elemental Analysis)

Confirm Structure
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(Melting Point, Solubility, etc.)

Confirm Purity >95%

Biological Activity Screening Stability Studies
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Caption: A generalized workflow for the synthesis, purification, and characterization of a novel

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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